N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C22H19N3O3S2/c1-25(2)30(27,28)16-13-11-15(12-14-16)21(26)23-18-8-4-3-7-17(18)22-24-19-9-5-6-10-20(19)29-22/h3-14H,1-2H3,(H,23,26)
• InChI Key: CVLABZZAYVPDQK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H19N3O3S2
• Molecular Weight: 437.5 g/mol

Description

“N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide” is a chemical compound with the molecular formula C22H19N3O3S2 and a molecular weight of 437.53. It is a derivative of benzothiazole, a privileged bicyclic heterocyclic moiety present in a wide variety of synthetic and natural products.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. A specific synthesis method for “N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide” is not available in the retrieved data.

Molecular Structure Analysis

The molecular structure of “N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide” is characterized by the presence of a benzothiazole ring, which is a bicyclic system containing a benzene ring fused to a thiazole ring. The benzothiazole moiety is attached to a phenyl group and a dimethylsulfamoyl group.

Physical And Chemical Properties Analysis

“N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-(dimethylsulfamoyl)benzamide” is a solid compound. Further physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Anti-Tubercular Activity

• Background : Recent research has focused on benzothiazole derivatives as potential anti-tubercular agents. .
• In Vitro and In Vivo Activity : The inhibitory concentrations of these newly synthesized molecules are compared with standard reference drugs. .
• .
• .

Biological Potential

• .

Synthetic Strategies

• 2-Arylbenzothiazoles : Researchers have explored various synthetic pathways for fabricating 2-arylbenzothiazoles. .

Future Directions

Benzothiazole derivatives have been the subject of extensive research due to their diverse biological activities and potential therapeutic applications. Future research may focus on the synthesis of new benzothiazole derivatives, investigation of their biological activities, and development of benzothiazole-based drugs.